Cas no 2743-40-0 (H-Leu-OEt.HCl)

• Product name: H-Leu-OEt.HCl
• CAS No: 2743-40-0
• MF: C₈H₁₇NO₂^.HCl
• MW: 195.68702
• MDL: MFCD00034879
• CID: 43373
• PubChem ID: 11658447

H-Leu-OEt.HCl Chemical and Physical Properties

Names and Identifiers

• Ethyl L-leucinate hydrochloride
• H-LEU-OETHCL
• L-LEUCINE ETHYL ESTER HCL
• LEUCINE-OET HCL
• L-A-AMINO-G-METHYLVALERIC ACID ETHYL ESTER HYDROCHLORIDE
• L-A-AMINOISOCAPROIC ACID ETHYL ESTER HYDROCHLORIDE
• L-2-AMINO-4-METHYLPENTANOIC ACID ETHYL ESTER HYDROCHLORIDE
• H-Leu-OEt·HCl
• (S)-Ethyl 2-amino-4-methylpentanoate hydrochloride
• ethyl (2S)-2-amino-4-methylpentanoate,hydrochloride
• Ethyl 2-amino-4-methylpentanoate
• H-Leu-OEt•HCl
• H-L-Leu-OEt*HCl
• H-L-Leu-Oet.HCl
• L -LEUCINE ETHYL ESTER HYDROCHLORIDE
• dl-leucine ethyl ester hydrochloride
• ethyl 2-amino-4-methylpentanoate hydrochloride
• H-Leu-Oet.HCl
• leu-OEt HCl
• L-leucine-OEt HCl
• L-Leucine,ethyl ester, hydrochloride (9CI)
• Leucine, ethyl ester, hydrochloride, L-(6CI,7CI,8CI)
• (S)-Leucine ethyl ester hydrochloride
• Leucine ethyl ester hydrochloride
• L-Leucine, ethyl ester,hydrochloride (1:1)
• Ethyl L-leucinatehydrochloride
• SCHEMBL133091
• FS-3964
• 2143-40-0
• ETHYL (2S)-2-AMINO-4-METHYLPENTANOATE HYDROCHLORIDE
• L-Leucine ethyl ester hydrochloride
• Ethyl L-leucinate hydrochloride;
• NOUDPBCEONUCOV-FJXQXJEOSA-N
• 2743-40-0
• L-Leucine ethyl ester hydrochloride, >=99.0% (AT)
• J-300167
• CS-W010608
• Q-101772
• MFCD00034879
• H-Leu-OC2H5.HCl
• L-leucine ethyl ester hydrochlorid
• AC-24087
• leucine ethyl ester hydrochloride salt
• Ethyl L-leucinate hydrochloride L-Leu-OEt.HCl
• AKOS015845148
• HY-W009892
• NS00048329
• L0123
• EN300-317049
• ethyl (2S)-2-amino-4-methylpentanoate;hydrochloride
• H-Leu-OEt inverted exclamation mark currencyHCl
• AM81879
• Ethyl L-leucinate hydrochloride,99%
• DA-64196
• H-Leu-OEt.HCl

• MDL： MFCD00034879
• Inchi： InChI=1S/C8H17NO2.ClH/c1-4-11-8(10)7(9)5-6(2)3;/h6-7H,4-5,9H2,1-3H3;1H/t7-;/m0./s1
• InChI Key： NOUDPBCEONUCOV-FJXQXJEOSA-N
• SMILES： CCOC(=O)[C@H](CC(C)C)N.Cl
• BRN： 3994312

Computed Properties

• Exact Mass: 195.10300
• Monoisotopic Mass: 159.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: Not available
• Density: 0.9440
• Melting Point: 128-133°C
• Boiling Point: 191.4ºC at 760 mmHg
• Flash Point: 62.9 ºC
• Refractive Index: 19 ° (C=5, EtOH)
• Water Partition Coefficient: Soluble in water.
• PSA: 52.32000
• LogP: 2.42520
• Solubility: Not available
• Specific Rotation: +18° (c=5 in ethanol)

H-Leu-OEt.HCl Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：22-24/25
• HazardClass：IRRITANT
• Storage Condition：Store long-term at 2-8°C

H-Leu-OEt.HCl Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives